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neodarutoside neodarutoside
Brand Name: Vulcanchem
CAS No.: 125776-03-6
VCID: VC0141803
InChI: InChI=1S/C32H54O13/c1-30(2)19-6-5-15-11-31(3,21(14-35)45-29-27(41)25(39)23(37)18(13-34)43-29)9-7-16(15)32(19,4)10-8-20(30)44-28-26(40)24(38)22(36)17(12-33)42-28/h11,16-29,33-41H,5-10,12-14H2,1-4H3/t16?,17-,18-,19?,20?,21?,22-,23-,24+,25+,26-,27-,28+,29+,31?,32?/m1/s1
SMILES: CC1(C2CCC3=CC(CCC3C2(CCC1OC4C(C(C(C(O4)CO)O)O)O)C)(C)C(CO)OC5C(C(C(C(O5)CO)O)O)O)C
Molecular Formula: C32H54O13
Molecular Weight: 646.8 g/mol

neodarutoside

CAS No.: 125776-03-6

Main Products

VCID: VC0141803

Molecular Formula: C32H54O13

Molecular Weight: 646.8 g/mol

neodarutoside - 125776-03-6

CAS No. 125776-03-6
Product Name neodarutoside
Molecular Formula C32H54O13
Molecular Weight 646.8 g/mol
IUPAC Name (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[[7-[2-hydroxy-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]-1,1,4a,7-tetramethyl-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthren-2-yl]oxy]oxane-3,4,5-triol
Standard InChI InChI=1S/C32H54O13/c1-30(2)19-6-5-15-11-31(3,21(14-35)45-29-27(41)25(39)23(37)18(13-34)43-29)9-7-16(15)32(19,4)10-8-20(30)44-28-26(40)24(38)22(36)17(12-33)42-28/h11,16-29,33-41H,5-10,12-14H2,1-4H3/t16?,17-,18-,19?,20?,21?,22-,23-,24+,25+,26-,27-,28+,29+,31?,32?/m1/s1
Standard InChIKey NPDAQZUAWDTCIZ-YJCQVRHNSA-N
Isomeric SMILES CC1(C2CCC3=CC(CCC3C2(CCC1O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)C)(C)C(CO)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)C
SMILES CC1(C2CCC3=CC(CCC3C2(CCC1OC4C(C(C(C(O4)CO)O)O)O)C)(C)C(CO)OC5C(C(C(C(O5)CO)O)O)O)C
Canonical SMILES CC1(C2CCC3=CC(CCC3C2(CCC1OC4C(C(C(C(O4)CO)O)O)O)C)(C)C(CO)OC5C(C(C(C(O5)CO)O)O)O)C
Synonyms 3,15,16-trihydroxypimarane 3,15-bis(glucopyranoside)
neodarutoside
PubChem Compound 130539
Last Modified Nov 11 2021
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